2-(3-Methylthiophen-2-yl)acetonitrile
Cat. No. B8725715
M. Wt: 137.20 g/mol
InChI Key: MISNDAMPLNYJCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08648111B2
Procedure details
Nickel chloride (0.95 g, 0.73 mmol) was slowly added dropwise to the solution of 2-(3-methylthiophen-2-yl) acetonitrile obtained in step (45-2) (0.10 g 0.73 mmol) in ethanol (3 mL). To a reaction mixture was added portion wise sodium borohydride (0.83 g, 2.19 mmol), and was stirred at room temperature. Water (30 mL) was sequentially added to the mixture, and the resulting mixture was extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate, and concentrated. The residue was purified by flash column chromatography (dichloro methane:methanol=8:2), to obtain the title compound (51 mg, 50%).
Name
Yield
50%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]1[CH:6]=[CH:5][S:4][C:3]=1[CH2:7][C:8]#[N:9].[BH4-].[Na+].O>C(O)C.[Ni](Cl)Cl>[CH3:1][C:2]1[CH:6]=[CH:5][S:4][C:3]=1[CH2:7][CH2:8][NH2:9] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.83 g
|
|
Type
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reactant
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|
Smiles
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[BH4-].[Na+]
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Step Two
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Name
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|
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Quantity
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30 mL
|
|
Type
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reactant
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Smiles
|
O
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Step Three
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Name
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|
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Quantity
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0.1 g
|
|
Type
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reactant
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|
Smiles
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CC1=C(SC=C1)CC#N
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|
Name
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|
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Quantity
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3 mL
|
|
Type
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solvent
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Smiles
|
C(C)O
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|
Name
|
|
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Quantity
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0.95 g
|
|
Type
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catalyst
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Smiles
|
[Ni](Cl)Cl
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
|
was stirred at room temperature
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Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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the resulting mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
|
|
Details
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The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by flash column chromatography (dichloro methane:methanol=8:2)
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Outcomes
Product
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Name
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|
|
Type
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product
|
|
Smiles
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CC1=C(SC=C1)CCN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 51 mg | |
| YIELD: PERCENTYIELD | 50% | |
| YIELD: CALCULATEDPERCENTYIELD | 49.5% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
